Cas no 1228765-67-0 (Edaravone-d)

• Product Name: Edaravone-d
• CAS No: 1228765-67-0
• MF: C₁₀H₁₀N₂O
• MW: 179.230010509491
• CID: 5052697
• PubChem ID: 46215970
• Update Time: 2026-02-28

Edaravone-d Chemical and Physical Properties

Names and Identifiers

• Edaravone D5
• 5-methyl-2-(2,3,4,5,6-pentadeuteriophenyl)-4H-pyrazol-3-one
• Edaravone-d5
• Edaravone-d
• HY-B0099S
• 1228765-67-0
• DA-73006
• ARD000657D5
• CS-0111446
• AKOS040733066
• SCHEMBL13292337
• 1ST000657D5

• Inchi： 1S/C10H10N2O/c1-8-7-10(13)12(11-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3/i2D,3D,4D,5D,6D
• InChI Key： QELUYTUMUWHWMC-VIQYUKPQSA-N
• SMILES： O=C1CC(C)=NN1C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 179.110696676g/mol
• Monoisotopic Mass: 179.110696676g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.7

Additional information on Edaravone-d

Research Brief on Edaravone-d (1228765-67-0): Recent Advances and Applications in Chemical Biomedicine

Edaravone-d, a deuterated derivative of the well-known free radical scavenger Edaravone (CAS: 1228765-67-0), has recently garnered significant attention in the field of chemical biomedicine. This compound, designed to enhance pharmacokinetic properties and metabolic stability, is being extensively studied for its potential therapeutic applications, particularly in neurodegenerative diseases and ischemic stroke. The deuterium substitution at specific positions in the molecule aims to prolong its half-life and reduce the frequency of dosing, thereby improving patient compliance and therapeutic outcomes.

Recent studies have focused on the synthesis and characterization of Edaravone-d, confirming its structural integrity and stability. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to ensure the purity and consistency of the compound. These studies have demonstrated that Edaravone-d retains the potent antioxidant properties of its parent molecule while exhibiting improved metabolic stability, as evidenced by in vitro and in vivo pharmacokinetic studies.

One of the most promising applications of Edaravone-d is in the treatment of amyotrophic lateral sclerosis (ALS). Preclinical studies have shown that the deuterated form exhibits enhanced neuroprotective effects compared to Edaravone, with a significant reduction in oxidative stress markers and neuronal apoptosis. These findings have paved the way for clinical trials, where Edaravone-d is being evaluated for its safety and efficacy in ALS patients. Early-phase trials have reported favorable pharmacokinetic profiles, with prolonged plasma half-life and reduced inter-individual variability.

In addition to ALS, Edaravone-d is being investigated for its potential in ischemic stroke therapy. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit lipid peroxidation makes it a promising candidate for mitigating reperfusion injury following stroke. Recent animal models have demonstrated that Edaravone-d significantly reduces infarct volume and improves functional recovery, suggesting its potential as a neuroprotective agent in acute stroke settings.

Despite these advancements, challenges remain in the clinical translation of Edaravone-d. Issues such as optimal dosing regimens, long-term safety, and cost-effectiveness need to be addressed in ongoing and future studies. Furthermore, the development of novel formulations, such as nanoparticle-based delivery systems, is being explored to enhance the bioavailability and targeted delivery of Edaravone-d to the central nervous system.

In conclusion, Edaravone-d (1228765-67-0) represents a significant advancement in the field of chemical biomedicine, with promising therapeutic potential in neurodegenerative and cerebrovascular diseases. Continued research and clinical validation will be crucial to fully realize its benefits and establish its role in modern medicine.